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Compound of Interest

Compound Name: TCS 183

Cat. No.: B1573917

Get Quote

Executive Summary
TCS 183 is a potent, reversible, and selective inhibitor of Protein Tyrosine Phosphatase 1B

(PTP1B). While it exhibits high efficacy in biochemical and cell-based assays (

nM), translating this performance to in vivo models is frequently hindered by two
physicochemical barriers: poor aqueous solubility and limited membrane permeability due to
the charged nature of the phosphotyrosine mimetic moiety.

This guide provides a validated troubleshooting framework to overcome these delivery hurdles,

ensuring that lack of observed efficacy is not due to delivery failure.

Part 1: Formulation & Solubility (The Critical Failure
Point)
The Issue: Users often report that TCS 183 precipitates immediately upon dilution into saline or

PBS, or that it "crashes out" in the syringe/peritoneum, leading to zero bioavailability and

potential abdominal irritation in mice.
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Q: My TCS 183 stock is soluble in DMSO, but
precipitates when I add PBS. How do I fix this?
A: This is the most common failure mode. TCS 183 is a hydrophobic benzoxazole derivative.

Simple DMSO:PBS dilutions (e.g., 10:90) are rarely stable. You must use a co-solvent system

to maintain solubility in an aqueous environment.

Recommended "Universal" Formulation Protocol: Do not use simple saline. Use the DPT-

Saline system (DMSO/PEG/Tween).

Component Percentage (v/v) Function
Order of Addition
(CRITICAL)

1. DMSO 5% - 10%
Solubilizes the solid

compound.

Step 1: Dissolve TCS

183 powder fully in

pure DMSO.

2. PEG 300/400 30% - 40%

Co-solvent; prevents

precipitation upon

dilution.

Step 2: Add PEG to

the DMSO stock.

Vortex vigorously.

3. Tween 80 5%

Surfactant; stabilizes

the

suspension/emulsion.

Step 3: Add Tween

80.[1] Vortex until

clear/homogeneous.

4. Saline (0.9%) Balance (~45-50%) Physiological carrier.

Step 4: Add warm

(37°C) saline

dropwise while

vortexing.

Troubleshooting Tip: If the solution turns cloudy (milky) but remains homogenous without

visible chunks, it is a stable suspension suitable for IP injection. If large crystals form, the

formulation has failed; do not inject.

Q: Can I administer TCS 183 orally (Gavage)?
A:Not recommended for initial Proof-of-Concept (PoC). PTP1B inhibitors often mimic the

charged phosphotyrosine state, leading to poor intestinal absorption (low oral bioavailability).
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Recommendation: Use Intraperitoneal (IP) or Subcutaneous (SC) injection for initial efficacy

studies to bypass first-pass metabolism and absorption issues.

If Oral is Mandatory: You must switch to a lipid-based vehicle (e.g., 10% DMSO in 90% Corn

Oil) or use microsphere encapsulation, but be prepared for significantly higher dose

requirements ( >50 mg/kg).

Part 2: Experimental Workflow & Visual Logic
Decision Tree: Formulation Optimization
Use this logic flow to determine the correct vehicle for your concentration requirements.
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Figure 1: Step-by-step decision matrix for solubilizing TCS 183 based on required dosage

concentration.

Part 3: Mechanism of Action & Efficacy Markers
The Issue: "I injected the animal, but I see no phenotype (e.g., no change in blood glucose)."

Diagnosis: Before assuming the compound is inactive, you must verify Target Engagement.

TCS 183 works by inhibiting PTP1B, which normally acts as a "brake" on insulin signaling.[2]

Q: What biomarkers should I measure to prove the drug
worked?
A: Do not rely solely on blood glucose. You must demonstrate enhanced insulin signaling in

target tissues (Liver, Muscle, Adipose).

Primary Marker (Western Blot): Phospho-Akt (Ser473) and Phospho-Insulin Receptor

(Tyr1150/1151).

Expectation: TCS 183 treatment should increase phosphorylation levels of these proteins

compared to vehicle control, especially after an insulin challenge.

Timing: PTP1B inhibition is rapid. Harvest tissues 1-4 hours post-dose.

Pathway Visualization: Where TCS 183 Acts
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Figure 2: Mechanism of Action. TCS 183 blocks PTP1B, preventing the dephosphorylation of

the Insulin Receptor, thereby sustaining the insulin signal.

Part 4: Dosing & Toxicity FAQs
Q: What is the starting dose for mice?
A: Based on PTP1B inhibitor pharmacokinetics:

Low Dose (Pilot): 2.5 - 5 mg/kg (IP).

Standard Efficacy Dose: 10 - 25 mg/kg (IP).
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Frequency: Daily (QD) or every other day (Q2D). TCS 183 is reversible; continuous inhibition

is required for sustained metabolic effects.

Q: Are there off-target toxicity concerns?
A: Yes.

TCPTP Cross-reactivity: PTP1B is highly homologous to TCPTP (T-cell protein tyrosine

phosphatase).[1][3][4] Inhibition of TCPTP can lead to immune defects or bone marrow

suppression. Monitor Complete Blood Counts (CBC) in chronic studies [1].

Renal Toxicity: High doses of charged small molecules can accumulate in the kidneys.

Ensure animals remain hydrated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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